4-cyano-N-[2-(3-methoxyphenyl)ethyl]benzamide

• IUPAC Name: 4-cyano-N-[2-(3-methoxyphenyl)ethyl]benzamide
• InChI: InChI=1S/C17H16N2O2/c1-21-16-4-2-3-13(11-16)9-10-19-17(20)15-7-5-14(12-18)6-8-15/h2-8,11H,9-10H2,1H3,(H,19,20)
• InChI Key: QXHNFKABTRGPDA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CCNC(=O)C2=CC=C(C=C2)C#N
• Molecular Formula: C17H16N2O2
• Molecular Weight: 280.32 g/mol

Description

The compound “4-cyano-N-[2-(3-methoxyphenyl)ethyl]benzamide” is a benzamide derivative. Benzamides are a class of compounds containing a benzene ring and an amide group. They are used widely in the pharmaceutical, paper, and plastic industries, and also as an intermediate product in the synthesis of therapeutic agents.

Synthesis Analysis

Benzamides can be synthesized through direct condensation of carboxylic acids and amines under ultrasonic irradiation in the presence of Lewis acidic ionic liquid immobilized on diatomite earth. This method is considered green, rapid, mild, and highly efficient.

Molecular Structure Analysis

The molecular structure of “this compound” would consist of a benzene ring attached to an amide group. The amide group would be substituted with a 2-(3-methoxyphenyl)ethyl group and a cyano group.

Scientific Research Applications

Analytical Profiles and Biological Matrices Analysis

De Paoli et al. (2013) explored the analytical profiles of psychoactive arylcyclohexylamines, closely related to the structure of interest, by characterizing them using several analytical techniques. They developed a method for determining these compounds in biological matrices, highlighting the potential of 4-cyano-N-[2-(3-methoxyphenyl)ethyl]benzamide in forensic and toxicological studies De Paoli et al., 2013.

Synthesis of Novel Chemical Entities

El‐Faham et al. (2013) demonstrated the use of related compounds in the synthesis of novel α-ketoamide derivatives, indicating the potential role of this compound in the development of new chemical entities for various applications, including medicinal chemistry El‐Faham et al., 2013.

Corrosion Inhibition Studies

Abu-Rayyan et al. (2022) investigated synthetic acrylamide derivatives for corrosion inhibition on copper, suggesting the relevance of structural analogs in material science and engineering, particularly in protecting metals from corrosion Abu-Rayyan et al., 2022.

Molecular Structure and Antioxidant Activity Analysis

Demir et al. (2015) analyzed the structure of a novel compound and assessed its antioxidant properties, indicating the significance of this compound in pharmaceutical and biochemical research related to oxidative stress Demir et al., 2015.